Cas no 338417-33-7 (N-[1-(2,4-Dichlorobenzyl)-1H-1,2,3,4-tetraazol-5-yl]-N,N-dimethylamine)

• Product Name: N-[1-(2,4-Dichlorobenzyl)-1H-1,2,3,4-tetraazol-5-yl]-N,N-dimethylamine
• CAS No: 338417-33-7
• MF: C₁₀H₁₁Cl₂N₅
• MW: 272.133838891983
• MDL: MFCD00127455
• CID: 4675377
• Update Time: 2025-06-28

N-[1-(2,4-Dichlorobenzyl)-1H-1,2,3,4-tetraazol-5-yl]-N,N-dimethylamine Chemical and Physical Properties

Names and Identifiers

• N-[1-(2,4-dichlorobenzyl)-1H-1,2,3,4-tetraazol-5-yl]-N,N-dimethylamine
• 1-[(2,4-dichlorophenyl)methyl]-N,N-dimethyl-1H-1,2,3,4-tetrazol-5-amine
• Bionet2_000053
• Oprea1_205075
• MLS000694712
• HMS3381I14
• HMS1364C09
• HMS2593M15
• SMR000333029
• 1-[(2,4-dichlorophenyl)methyl]-N,N-dimethyltetrazol-5-amine
• N-[1-(2,4-Dichlorobenzyl)-1H-1,2,3,4-tetraazol-5-yl]-N,N-dimethylamine

• MDL： MFCD00127455
• Inchi： 1S/C10H11Cl2N5/c1-16(2)10-13-14-15-17(10)6-7-3-4-8(11)5-9(7)12/h3-5H,6H2,1-2H3
• InChI Key： FQAJRAFNPFXQGD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN1C(=NN=N1)N(C)C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• Topological Polar Surface Area: 46.8

Additional information on N-[1-(2,4-Dichlorobenzyl)-1H-1,2,3,4-tetraazol-5-yl]-N,N-dimethylamine

N-[1-(2,4-Dichlorobenzyl)-1H-1,2,3,4-tetraazol-5-yl]-N,N-dimethylamine (CAS No. 338417-33-7): A Comprehensive Overview

The compound N-[1-(2,4-Dichlorobenzyl)-1H-1,2,3,4-tetraazol-5-yl]-N,N-dimethylamine, identified by its CAS number 338417-33-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. Its molecular framework, characterized by a tetrazole core and dichlorobenzyl substituents, positions it as a promising candidate for further exploration in drug discovery and development.

Recent studies have highlighted the versatility of tetrazole derivatives in medicinal chemistry. The tetrazole ring, known for its stability and reactivity, serves as an excellent scaffold for designing bioactive molecules. In particular, the presence of 2,4-dichlorobenzyl groups enhances the compound's pharmacological profile by introducing lipophilicity and potential interactions with biological targets. This structural feature has been exploited in various research endeavors to develop novel therapeutic agents.

The compound's potential applications extend to the treatment of various diseases, including cancer and inflammatory disorders. Researchers have observed that tetrazole-based molecules exhibit inhibitory effects on key enzymes and receptors involved in pathogenic processes. For instance, studies suggest that derivatives of this compound may interfere with the activity of enzymes such as kinases and phosphodiesterases, which are crucial in signal transduction pathways. Such interactions could lead to the development of targeted therapies with improved efficacy and reduced side effects.

In the realm of oncology, the< strong>N-[1-(2,4-Dichlorobenzyl)-1H-1,2,3,4-tetraazol-5-yl]-N,N-dimethylamine has shown promise as an anti-proliferative agent. Preclinical investigations have demonstrated its ability to induce apoptosis in cancer cell lines by disrupting critical cellular processes. The dichlorobenzyl moiety is believed to play a pivotal role in this mechanism by facilitating binding to specific protein targets within cancer cells. This finding underscores the compound's potential as a lead molecule for further optimization into a clinical candidate.

Beyond its anti-cancer properties, this compound has also been explored for its anti-inflammatory effects. Chronic inflammation is a hallmark of numerous diseases, including autoimmune disorders and metabolic syndromes. By modulating inflammatory pathways, N-[1-(2,4-Dichlorobenzyl)-1H-1,2,3,4-tetraazol-5-yl]-N,N-dimethylamine may offer therapeutic benefits by reducing pro-inflammatory cytokine production and enhancing tissue repair mechanisms. Preliminary data indicate that this compound interacts with inflammatory mediators such as COX-2 and NF-κB, suggesting its potential as an anti-inflammatory agent.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the tetrazole ring followed by functionalization with the dichlorobenzyl group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications at the tetrazole core. These synthetic strategies highlight the compound's complexity and the expertise required for its preparation.

From a pharmacokinetic perspective, the< strong>N-[1-(2,4-Dichlorobenzyl)-1H-1,2,3,4-tetraazol-5-yl]-N,N-dimethylamine exhibits favorable properties that enhance its suitability as a drug candidate. Studies have shown that it possesses good solubility in both aqueous and organic solvents, which is crucial for formulation development. Additionally, preliminary pharmacokinetic studies indicate moderate bioavailability and prolonged half-life upon oral administration. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.

The safety profile of this compound is another critical aspect that has been thoroughly investigated. Acute toxicity studies have demonstrated that it exhibits low systemic toxicity at therapeutic doses. Furthermore，subacute toxicity assessments reveal no significant organ-specific adverse effects after prolonged exposure periods。 These findings suggest that it may be well-tolerated in humans， provided appropriate dosage regimens are established。 However， further toxicological studies are warranted to fully characterize its safety profile。

The future direction of research on this compound lies in optimizing its pharmacological properties through structural modifications。 By fine-tuning key structural features， researchers aim to enhance its potency、 selectivity，and pharmacokinetic profile。 Additionally， exploring novel synthetic routes could improve scalability and cost-efficiency， making it more feasible for large-scale production。 Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide。

In conclusion，N-[1-(2，4-Dichlorobenzyl)-1H-1，2，3，4-tetraazol-5-yI]-N,N-dimethylamine (CAS No．338417—33—7) represents a significant advancement in pharmaceutical chemistry with diverse applications in medicine。 Its unique structural features make it a promising candidate for further exploration in drug discovery， particularly in oncology and anti-inflammatory therapies。 With ongoing research efforts aimed at optimizing its pharmacological properties， this compound holds great potential to contribute to future medical breakthroughs．